Cas no 7169-91-7 (8-methyl-5-nitro-1,7,9-triazabicyclo[4.3.0]nona-2,4,6,8-tetraene)

• Product Name: 8-methyl-5-nitro-1,7,9-triazabicyclo[4.3.0]nona-2,4,6,8-tetraene
• CAS No: 7169-91-7
• MF: C₇H₆N₄O₂
• MW: 178.14814043045
• CID: 883883
• PubChem ID: 272195
• Update Time: 2025-10-28

8-methyl-5-nitro-1,7,9-triazabicyclo[4.3.0]nona-2,4,6,8-tetraene Chemical and Physical Properties

Names and Identifiers

• 8-methyl-5-nitro-1,7,9-triazabicyclo[4.3.0]nona-2,4,6,8-tetraene
• [1,2,4]Triazolo[1,5-a]pyridine, 2-methyl-8-nitro-
• 2-Methyl-8-nitro[1,2,4]triazolo[1,5-a]pyridine
• JVOCGGDLXGZLSE-UHFFFAOYSA-N
• 2-methyl-8-nitro-[1,2,4]triazolo[1,5-a]pyridine
• s-Triazolo[1,5-a]pyridine, 2-methyl-8-nitro-
• NSC116467
• [1,4]Triazolo[1,5-a]pyridine, 2-methyl-8-nitro-
• AKOS022874395
• 7169-91-7
• NSC-116467
• s-Triazolo[1, 2-methyl-8-nitro-
• DTXSID90992304
• 2-Methyl-8-nitro[1,2,4]triazolo[1,5-a]pyridine #

• Inchi： 1S/C7H6N4O2/c1-5-8-7-6(11(12)13)3-2-4-10(7)9-5/h2-4H,1H3
• InChI Key： JVOCGGDLXGZLSE-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CN2C1=NC(C)=N2)=O

Computed Properties

• Exact Mass: 178.04918
• Monoisotopic Mass: 178.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Density: 1.57
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.733
• PSA: 73.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 8-methyl-5-nitro-1,7,9-triazabicyclo[4.3.0]nona-2,4,6,8-tetraene

8-Methyl-5-Nitro-1,7,9-Triazabicyclo[4.3.0]Nona-2,4,6,8-Tetraene: A Comprehensive Overview

The compound with CAS No. 7169-91-7, commonly referred to as 8-methyl-5-nitro-1,7,9-triazabicyclo[4.3.0]nona-2,4,6,8-tetraene, is a highly specialized organic molecule with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug development and material science. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and utility.

8-Methyl-5-nitro-1,7,9-triazabicyclo[4.3.0]nona-2,4,6,8-tetraene is characterized by its complex bicyclic structure, which includes a triazole ring fused with a bicyclo[4.3.0] framework. The presence of a nitro group at the 5-position and a methyl group at the 8-position introduces significant steric and electronic effects that influence its reactivity and stability. These features make it an intriguing subject for both academic research and industrial applications.

Recent studies have highlighted the potential of 8-methyl-5-nitro-1,7,9-triazabicyclo[4.3.0]nona-2,4,6,8-tetraene as a precursor for the synthesis of bioactive compounds. Researchers have explored its role in the development of anti-inflammatory agents and anticancer drugs due to its ability to modulate key cellular pathways. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against COX-2 enzymes, suggesting its potential as a lead compound for pain management therapies.

The synthesis of 8-methyl-5-nitro-1,7,9-triazabicyclo[4.3.0]nona-2,4,6,8-tetraene involves a multi-step process that typically begins with the preparation of intermediate bicyclic compounds followed by functionalization to introduce the nitro and methyl groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the final product.

In terms of applications beyond drug development, 8-methyl-5-nitro-1,7